Cas no 2580236-64-0 (2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid)

• Product Name: 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid
• CAS No: 2580236-64-0
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5767184
• PubChem ID: 155859047
• Update Time: 2025-10-07

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)oxy]acetic acid
• 2580236-64-0
• Z3086055098
• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid
• EN300-7197168

• Inchi： 1S/C21H21NO5/c23-20(24)13-26-14-9-10-22(11-14)21(25)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
• InChI Key： YMZCYNFXCVKZFC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic Acid: A Comprehensive Overview

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid, also known by its CAS number 2580236-64-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a pyrrolidine ring and an oxyacetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to this molecule, making it versatile for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This is followed by the formation of the pyrrolidine ring, which serves as a bridge between the Fmoc group and the oxyacetic acid moiety. The final step involves the introduction of the oxyacetic acid group, which enhances the compound's reactivity and solubility properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most promising applications of 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid is in drug delivery systems. The Fmoc group's ability to act as a protecting group makes it ideal for use in peptide synthesis, where it can be selectively removed under specific conditions to release bioactive molecules. Additionally, the oxyacetic acid moiety provides a platform for further functionalization, allowing for the attachment of various bioactive agents or targeting ligands.

In recent studies, researchers have explored the use of this compound in stimuli-responsive materials. The combination of the Fmoc group and the pyrrolidine ring creates a responsive system that can undergo conformational changes in response to external stimuli such as pH or temperature changes. These properties make it a candidate for applications in drug delivery, where controlled release mechanisms are essential.

The structural versatility of 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid also extends to its potential use in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and biocompatibility. These polymers are being investigated for use in tissue engineering and regenerative medicine, where biocompatible materials are critical.

Another area of active research is the use of this compound in catalysis. The Fmoc group's electronic properties make it suitable as a ligand in transition metal catalysts, enhancing their activity and selectivity in various organic transformations. Recent studies have demonstrated its effectiveness in asymmetric catalysis, opening new avenues for enantioselective synthesis of complex molecules.

In conclusion, 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid, with its unique structure and functional groups, continues to be a focal point in chemical research. Its applications span across drug delivery, materials science, and catalysis, with ongoing studies uncovering new potential uses. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial applications.